Cas no 1456-22-0 (3-Phenyl-1,2,4-oxadiazol-5-ol)

3-Phenyl-1,2,4-oxadiazol-5-ol Properties

Names and Identifiers

• 3-Phenyl-1,2,4-oxadiazol-5-ol
• 1,2,4-Oxadiazol-5(2H)-one,3-phenyl-
• 3-phenyl-1,2,4-Oxadiazol-5(2H)-one
• 3-phenyl-1,2,4-oxadiazol-5(4H)-one
• 3-phenyl-5-hydroxy-1,2,4-oxadiazole
• 3-phenyl-2H-1,2,4-oxadiazol-5-one
• 1,2,4-Oxadiazol-5(4H)-one, 3-phenyl-
• 3-Phenyl-4,5-dihydro-1,2,4-oxadiazole-5-one
• LMBDRBXGTCUBIH-UHFFFAOYSA-N
• 3-phenyl-4,5-dihydro-1,2,4-oxadiazol-5-one
• 3-Phenyl-[1,2,4]oxadiazol-5-ol
• 3-phenyl-1,2,4-oxadiazolin-5-one
• 3-phenyl-4H-[1,2,4]oxadiazol-5-one
• 3-phenyl-1,2,4-oxadiazol5-one
• SGC97J8AST
• FT-0721144
• DTXSID90163113
• BDBM50427214
• 5-hydroxy-3-phenyl-1,2,4-oxadiazole
• EINECS 215-938-8
• SY086858
• CS-0043875
• 1456-22-0
• AS-5276
• DS-2955
• MFCD17676121
• AKOS005167347
• EN300-55310
• NS00024748
• UNII-SGC97J8AST
• 3-phenyl-4H-1,2,4-oxadiazol-5-one
• SCHEMBL3743779
• CHEMBL2324855
• AKOS015902121
• 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-
• A884596
• Z685594006
• 1,2,4-oxadiazol-5-ol, 3-phenyl-
• STK397453
• 3-phenyl-1,2,4-oxadiazol-5-ol
• 3-Phenyl-1,2,4-oxadiazol-5(4H)-one
• DB-063617
• ALBB-017826
• +Expand

• MDL： MFCD17215181
• InChIKey： LMBDRBXGTCUBIH-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c11-8-9-7(10-12-8)6-4-2-1-3-5-6/h1-5H,(H,9,10,11)
• SMILES： O1C(N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=N1)=O

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.043
• Heavy Atom Count: 12
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 50.7

Experimental Properties

• LogP: 1.02990
• PSA: 58.89000
• Refractive Index: 1.646
• Boiling Point: 237.1°C at 760 mmHg
• Flash Point: 97.2°C
• Density: 1.38

3-Phenyl-1,2,4-oxadiazol-5-ol Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD209087)
• Signal Word：Warning

3-Phenyl-1,2,4-oxadiazol-5-ol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%